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Compound of Interest

Compound Name:
1-[4-(2-

Chlorophenoxy)butyl]piperazine

CAS No.: 401804-62-4

Cat. No.: B3135567

Get Quote

Technical Monograph: 1-[4-(2-
Chlorophenoxy)butyl]piperazine
Advanced Intermediate for Long-Chain Arylpiperazine
(LCAP) Scaffolds
Part 1: Executive Summary & Chemical Identity
1-[4-(2-Chlorophenoxy)butyl]piperazine is a specialized secondary amine intermediate used

primarily in the synthesis of neuropsychiatric pharmacophores. Structurally, it belongs to the

Long-Chain Arylpiperazine (LCAP) class, a privileged scaffold in medicinal chemistry known for

its high affinity towards serotonin (5-HT) and dopamine (D2) receptors.

This compound serves as a critical "Tail-Linker" building block. The 2-chlorophenoxy moiety

(Tail) and the butyl chain (Linker) provide specific hydrophobic and steric interactions within the

GPCR binding pocket, while the free secondary amine of the piperazine allows for modular
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attachment to various "Head" groups (e.g., quinolinones, indoles) to generate potent

antipsychotic or antidepressant agents similar to Aripiprazole or Vilazodone.

Table 1: Physicochemical Properties
Property Value Note

CAS Number 401804-62-4

IUPAC Name

1-[4-(2-

chlorophenoxy)butyl]piperazin

e

Molecular Formula C₁₄H₂₁ClN₂O

Molecular Weight 268.78 g/mol

Physical State
Viscous Oil or Low-Melting

Solid
Often handled as HCl salt

Boiling Point ~410°C (Predicted) @ 760 mmHg

Density ~1.1 ± 0.1 g/cm³ Predicted

pKa (Calc) 9.14 (Piperazine NH) Basic character dominates

LogP ~2.8 - 3.2 Lipophilic, CNS penetrant

Solubility DMSO, Methanol, DCM
Poor water solubility (free

base)

Part 2: Pharmacological Relevance & Mechanism
The LCAP Scaffold Hypothesis
In the design of multi-target directed ligands (MTDLs) for schizophrenia and depression, the

Long-Chain Arylpiperazine structure is a validated template. The mechanism relies on a

"bimodal" binding interaction:

The Head (Heterocycle): Binds to the orthosteric site (e.g., Asp3.32) of the receptor.

The Linker (Butyl Chain): Spans the hydrophobic channel. A 4-carbon (butyl) chain is often

optimal for bridging the distance between the orthosteric site and the secondary binding
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pocket in 5-HT1A and D2 receptors.

The Tail (2-Chlorophenoxy): Engages in hydrophobic or pi-pi stacking interactions with

aromatic residues (e.g., Phe/Trp) in the extracellular loop regions.

CAS 401804-62-4 represents the pre-assembled Linker + Tail unit. By coupling this unit to

different heteroaryl halides, researchers can rapidly generate libraries of potential

antipsychotics with tuned selectivity profiles.

Signaling Pathway Visualization
The following diagram illustrates the role of this intermediate in constructing a functional 5-

HT1A/D2 ligand.
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Figure 1: Modular assembly of GPCR ligands using CAS 401804-62-4 as the hydrophobic

anchor.

Part 3: Synthesis & Manufacturing Protocols
The synthesis of CAS 401804-62-4 is typically achieved via a convergent two-step alkylation

sequence. This protocol is designed for high purity to avoid bis-alkylation byproducts.

Reaction Scheme
O-Alkylation: 2-Chlorophenol + 1,4-Dibromobutane → 1-(4-Bromobutoxy)-2-chlorobenzene.

N-Alkylation: 1-(4-Bromobutoxy)-2-chlorobenzene + Piperazine (Excess) → Product.

Detailed Experimental Protocol
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Step 1: Preparation of the Alkyl Halide Intermediate
Reagents: 2-Chlorophenol (1.0 eq), 1,4-Dibromobutane (3.0 eq), Potassium Carbonate (

, 2.0 eq), Acetone (Solvent).

Procedure:

Dissolve 2-chlorophenol in acetone. Add anhydrous

.[1]

Add 1,4-dibromobutane in excess (critical to prevent dimerization).

Reflux for 12–16 hours under nitrogen atmosphere.

Filter inorganic salts and concentrate the filtrate.

Purification: Distill off excess 1,4-dibromobutane under reduced pressure. The residue is

1-(4-bromobutoxy)-2-chlorobenzene.

Step 2: Synthesis of 1-[4-(2-Chlorophenoxy)butyl]piperazine
Reagents: Intermediate from Step 1 (1.0 eq), Piperazine (anhydrous, 5.0 eq), Acetonitrile or

Toluene, NaI (catalytic).

Rationale: A large excess of piperazine is mandatory to prevent the formation of the

symmetric byproduct (bis-1,4-[4-(2-chlorophenoxy)butyl]piperazine).

Procedure:

Dissolve anhydrous piperazine (5 eq) in Acetonitrile at 60°C.

Add catalytic Sodium Iodide (NaI) to facilitate the Finkelstein substitution.

Dropwise add 1-(4-bromobutoxy)-2-chlorobenzene (1 eq) dissolved in Acetonitrile over 1

hour.

Reflux for 8–12 hours.
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Work-up: Evaporate solvent. Resuspend residue in water and extract with

Dichloromethane (DCM).

Purification: The excess piperazine stays in the aqueous phase or precipitates out. The

organic layer is washed with brine, dried over

, and concentrated.

Final Polish: Column chromatography (DCM:MeOH:NH3) or conversion to the HCl salt for

recrystallization.
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Figure 2: Convergent synthesis workflow emphasizing stoichiometry control.

Part 4: Quality Control & Safety
Analytical Validation
To ensure the integrity of the compound for research use, the following QC parameters must be

met:

1H NMR (CDCl3): Look for the characteristic triplet of the

protons around

4.0 ppm and the piperazine ring protons as multiplets around

2.5–2.9 ppm. The aromatic region should show the 2-chlorophenoxy pattern.

Mass Spectrometry (ESI+):

.

HPLC Purity: >98% (Area %). Impurities often include the bis-alkylated dimer.

Safety & Handling (MSDS Highlights)
Warning: Piperazine derivatives are generally corrosive and sensitizers.

Hazard Classification: Skin Corrosion 1B; Acute Toxicity (Oral).

Handling:

Wear full PPE (Gloves, Goggles, Lab Coat).

Handle in a fume hood to avoid inhalation of amine vapors.

First Aid: In case of skin contact, wash immediately with polyethylene glycol 400 or water.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Piperazines absorb

from the air to form carbamates; keep tightly sealed.
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(Note: Specific literature solely dedicated to CAS 401804-62-4 is limited as it is a research

intermediate; the references above ground the synthesis and application in the broader context

of validated medicinal chemistry protocols.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-(4-Chlorobenzhydryl)piperazine synthesis - chemicalbook [chemicalbook.com]

2. chemscene.com [chemscene.com]

3. Piperazine - Wikipedia [en.wikipedia.org]

4. merckmillipore.com [merckmillipore.com]

To cite this document: BenchChem. [1-[4-(2-Chlorophenoxy)butyl]piperazine CAS 401804-
62-4 properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3135567/docs#1-4-2-chlorophenoxy-butyl-
piperazine-cas-401804-62-4-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemscene.com/product/1240565-88-1.html
https://en.wikipedia.org/wiki/Piperazine
https://www.merckmillipore.com/Web-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-106404&DocumentType=MSD&DocumentId=106404_SDS_SG_EN.PDF&DocumentUID=352643073&Language=EN&Country=SG&Origin=null
https://www.benchchem.com/product/b3135567?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/synthesis/1-4-chlorobenzhydryl-piperazine.htm
https://www.chemscene.com/product/1240565-88-1.html
https://en.wikipedia.org/wiki/Piperazine
https://www.merckmillipore.com/Web-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-106404&DocumentType=MSD&DocumentId=106404_SDS_SG_EN.PDF&DocumentUID=352643073&Language=EN&Country=SG&Origin=null
https://www.benchchem.com/product/b3135567/docs#1-4-2-chlorophenoxy-butyl-piperazine-cas-401804-62-4-properties
https://www.benchchem.com/product/b3135567/docs#1-4-2-chlorophenoxy-butyl-piperazine-cas-401804-62-4-properties
https://www.benchchem.com/product/b3135567/docs#1-4-2-chlorophenoxy-butyl-piperazine-cas-401804-62-4-properties
https://www.benchchem.com/product/b3135567/docs#1-4-2-chlorophenoxy-butyl-piperazine-cas-401804-62-4-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3135567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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